Cas no 1218336-02-7 (2-amino-N-[1-(2,4-difluorophenyl)ethyl]-3-methylbutanamide)

• Product Name: 2-amino-N-[1-(2,4-difluorophenyl)ethyl]-3-methylbutanamide
• CAS No: 1218336-02-7
• MF: C₁₃H₁₈F₂N₂O
• MW: 256.291630268097
• CID: 5265958
• PubChem ID: 43702013
• Update Time: 2025-10-28

2-amino-N-[1-(2,4-difluorophenyl)ethyl]-3-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-[1-(2,4-difluorophenyl)ethyl]-3-methylbutanamide
• 1218336-02-7
• EN300-360309

• Inchi： 1S/C13H18F2N2O/c1-7(2)12(16)13(18)17-8(3)10-5-4-9(14)6-11(10)15/h4-8,12H,16H2,1-3H3,(H,17,18)
• InChI Key： YKVLMKCGJQVBDT-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C)NC(C(C(C)C)N)=O)F

Computed Properties

• Exact Mass: 256.13871953g/mol
• Monoisotopic Mass: 256.13871953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-amino-N-[1-(2,4-difluorophenyl)ethyl]-3-methylbutanamide

Comprehensive Analysis of 2-amino-N-[1-(2,4-difluorophenyl)ethyl]-3-methylbutanamide (CAS No. 1218336-02-7): Properties, Applications, and Industry Insights

The compound 2-amino-N-[1-(2,4-difluorophenyl)ethyl]-3-methylbutanamide (CAS No. 1218336-02-7) is a specialized organic molecule with a unique structural framework, combining an amino acid derivative with a difluorophenyl moiety. This combination grants it distinct physicochemical properties, making it a subject of interest in pharmaceutical research and fine chemical synthesis. Its molecular formula and structural features have been extensively characterized, revealing potential applications in targeted drug design and biochemical studies.

In recent years, the demand for fluorinated compounds like 2-amino-N-[1-(2,4-difluorophenyl)ethyl]-3-methylbutanamide has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly intrigued by its potential role in modulating enzyme interactions or receptor binding, topics frequently searched in academic and industrial databases. The presence of the 2,4-difluorophenyl group is notable, as fluorination often improves lipophilicity and membrane permeability—key factors in drug development.

The synthesis of CAS No. 1218336-02-7 typically involves multi-step organic reactions, including amide coupling and chiral resolution, to achieve high purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for quality control, ensuring compliance with industry standards. These methods align with current trends in green chemistry, where efficiency and minimal waste generation are prioritized.

From a commercial perspective, 2-amino-N-[1-(2,4-difluorophenyl)ethyl]-3-methylbutanamide is often categorized as a building block for complex molecules. Its applications span peptide mimetics and small-molecule inhibitors, areas gaining traction in oncology and neurology research. Search engine data reflects growing queries about fluorine in drug design and amide-based therapeutics, underscoring its relevance.

Ongoing studies explore the compound’s structure-activity relationship (SAR), a hot topic in medicinal chemistry. Computational modeling and in vitro assays are frequently employed to predict its behavior in biological systems. Such investigations address common user questions like "How does fluorination affect drug potency?" or "What are the advantages of branched-chain amides?"—topics trending in AI-driven research platforms.

Regulatory and safety profiles of CAS No. 1218336-02-7 emphasize its non-hazardous nature under standard handling conditions. Proper storage in anhydrous environments and avoidance of strong oxidizers are recommended, aligning with general laboratory safety protocols. These details cater to professionals searching for handling guidelines or stability data.

In summary, 2-amino-N-[1-(2,4-difluorophenyl)ethyl]-3-methylbutanamide represents a versatile scaffold with promising scientific and industrial potential. Its alignment with contemporary research trends—such as fluorinated pharmaceuticals and precision medicine—ensures sustained interest. For further inquiries, peer-reviewed journals and patent databases offer deeper insights into its evolving applications.